Cas no 1806878-14-7 (2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile)

• Product Name: 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile
• CAS No: 1806878-14-7
• MF: C₉H₆ClF₃N₂
• MW: 234.605551242828
• CID: 4885322
• Update Time: 2025-06-13

2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile

• Inchi： 1S/C9H6ClF3N2/c10-4-7-5(1-2-14)6(9(12)13)3-8(11)15-7/h3,9H,1,4H2
• InChI Key： ITVLWUZPQWKFIH-UHFFFAOYSA-N
• SMILES： ClCC1C(CC#N)=C(C(F)F)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2
• Topological Polar Surface Area: 36.7

Additional information on 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile

Comprehensive Overview of 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1806878-14-7)

2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1806878-14-7) is a specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of chloromethyl, difluoromethyl, and fluoropyridine moieties makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile for its potential role in the development of new-generation pharmaceuticals and crop protection agents. Its unique structure allows for selective modifications, enabling the creation of targeted molecules with improved efficacy.

The synthesis of 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile involves multi-step processes, including halogenation, fluorination, and cyanation reactions. These methods are optimized to ensure high yield and purity, which are critical for industrial-scale production. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are employed to characterize the compound and verify its structural integrity.

One of the key advantages of this compound is its role as a building block in medicinal chemistry. It serves as a precursor for the synthesis of bioactive molecules with potential applications in treating various diseases. For instance, fluoropyridine derivatives are known to exhibit antimicrobial, antiviral, and anti-inflammatory properties, making them valuable in drug discovery programs.

In the agrochemical sector, 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile is explored for its potential in developing novel pesticides and herbicides. The incorporation of fluorine atoms enhances the lipophilicity and penetration ability of these compounds, leading to improved pest control efficiency. This aligns with the growing trend of sustainable agriculture, where researchers aim to reduce environmental impact while maintaining high crop yields.

The compound's stability under various conditions makes it suitable for long-term storage and transportation, which is a critical factor for industrial applications. Additionally, its compatibility with other chemical reagents allows for seamless integration into complex synthetic pathways. This flexibility has garnered attention from contract research organizations (CROs) and pharmaceutical companies seeking innovative solutions.

From a regulatory perspective, 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile is subject to standard safety and handling protocols. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended during its handling. Manufacturers and suppliers must comply with Good Manufacturing Practices (GMP) to ensure product quality and consistency.

The growing interest in fluorinated heterocycles has led to increased research funding and collaborations across academia and industry. Scientists are actively investigating the structure-activity relationships (SAR) of derivatives based on this compound to unlock new therapeutic and agricultural applications. This trend is reflected in the rising number of patent filings and scientific publications related to fluoropyridine chemistry.

In conclusion, 2-(Chloromethyl)-4-(difluoromethyl)-6-fluoropyridine-3-acetonitrile (CAS No. 1806878-14-7) represents a promising candidate for advancing drug discovery and agrochemical innovation. Its unique chemical properties and versatility make it a valuable asset for researchers aiming to address global challenges in healthcare and food security. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.